Cas no 888465-37-0 (N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 888465-37-0
• MF: C₂₃H₁₄ClFN₂O₅
• MW: 452.819068431854
• CID: 6509698
• Update Time: 2025-05-19

N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-[2-[(3-chloro-4-fluorophenyl)carbamoyl]-1-benzofuran-3-yl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C23H14ClFN2O5/c24-15-10-13(6-7-16(15)25)26-23(29)21-20(14-3-1-2-4-17(14)32-21)27-22(28)12-5-8-18-19(9-12)31-11-30-18/h1-10H,11H2,(H,26,29)(H,27,28)
• InChI Key： JXOMCLQZLZXLLV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3C4=CC=CC=C4OC=3C(=O)NC3=CC=C(F)C(Cl)=C3)=O)C=C2OC1

Additional information on N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide

Compound CAS No 888465-37-0: N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide

The compound with CAS No 888465-37-0, known as N-{2-(3-chloro-4-fluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

N-{2-(3-chloro-4-fluorophenyl)carbamoyl} is a key functional group within this molecule, contributing to its reactivity and selectivity in chemical reactions. The presence of chlorine and fluorine atoms in the aromatic ring introduces electronic effects that enhance the molecule's stability and reactivity. Recent studies have highlighted the role of such halogenated aromatic compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

The benzofuran moiety in the compound is another critical component, known for its ability to participate in various bioisosteric replacements and hydrogen bonding interactions. This structural feature has been extensively explored in medicinal chemistry for its potential to improve drug bioavailability and pharmacokinetic properties. The integration of benzodioxole groups further enhances the molecule's versatility, offering additional sites for functionalization and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the efficiency and scalability of producing such compounds, paving the way for their broader application in research and industry.

In terms of biological activity, N-{2-(3-chloro-4-fluorophenyl)carbamoyl} derivatives have shown promise as inhibitors of various enzymes and receptors, making them valuable tools in drug discovery programs. For instance, studies have demonstrated their potential as inhibitors of protein kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The benzofuran core also plays a pivotal role in modulating the compound's pharmacodynamic properties. Research has shown that this structure can enhance the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. Additionally, the benzodioxole group contributes to the compound's stability under physiological conditions, reducing the likelihood of premature degradation.

From a materials science perspective, compounds like this one are being investigated for their potential applications in organic electronics. The conjugated system formed by the aromatic rings and heterocyclic groups can exhibit desirable electronic properties, such as high electron mobility and stability under oxidative conditions. These characteristics make them candidates for use in advanced materials like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In conclusion, N-{2-(3-chloro-4-fluorophenyl)carbamoyl} derivatives represent a class of compounds with multifaceted applications across various scientific disciplines. Their unique structural features, combined with recent advances in synthetic methodologies and biological research, position them as valuable tools for addressing complex challenges in medicine, materials science, and beyond.